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Compound of Interest

Compound Name: 1-Bromo-3-chloro-5-iodobenzene

Cat. No.: B084608

Essential Safety and Handling Guide for 1-
Bromo-3-chloro-5-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-3-chloro-5-iodobenzene (CAS No. 13101-40-1). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-3-chloro-5-iodobenzene is a hazardous substance that requires careful handling. It
is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] Always
consult the Safety Data Sheet (SDS) before use.

Summary of Hazards:
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Hazard Statement Description

H315 Causes skin irritation[1][2]

H319 Causes serious eye irritation[1][2]
H335 May cause respiratory irritation[1]
H302 Harmful if swallowed[3][4]

H332 Harmful if inhaled[3]

Required Personal Protective Equipment (PPE):

Proper PPE is the primary defense against exposure. The following equipment must be worn at
all times when handling this chemical:

Protection Type Required Equipment Specification
) Safety goggles with side- Must conform to EN 166 (EU)
Eye/Face Protection ) )
shields or a face shield or NIOSH (US) standards.[5]
) ] Chemical-resistant gloves Wear impervious and fire/flame
Skin Protection o ] ]
(e.g., Nitrile) and a lab coat resistant clothing.[5]

If exposure limits are exceeded
) ) Use in a well-ventilated area or  or irritation is experienced, a
Respiratory Protection ) ]
with a fume hood full-face respirator should be

used.[5]

Foot Protection Closed-toe shoes

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Operational Checks:
o Ensure a safety shower and eyewash station are readily accessible.

 Verify that the fume hood is functioning correctly.
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» Confirm all necessary PPE is available and in good condition.

o Have appropriate spill containment materials on hand (e.g., inert absorbent material like
sand or vermiculite).[6]

2. Handling Procedure:

e Work Area: Conduct all handling of 1-Bromo-3-chloro-5-iodobenzene inside a certified
chemical fume hood to avoid inhalation of dust or vapors.[1]

» Dispensing: Carefully weigh and dispense the chemical, avoiding the creation of dust.

o Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1] Do
not eat, drink, or smoke in the handling area.

o Clothing: Immediately remove any clothing that becomes contaminated.[1]

3. Post-Handling:

 Tightly close the container when not in use.[1]

o Clean the work area and any equipment used.

e Wash hands again before leaving the laboratory.

Storage and Disposal Plans

Storage:

o Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1][6]
o Keep away from incompatible substances such as strong oxidizing agents.[6]
» Store in a locked cabinet or area.[1]

Disposal Plan:

o Waste Collection: Collect all waste material, including contaminated consumables, in a
designated and properly labeled hazardous waste container.
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» Disposal Route: Dispose of contents and the container to an approved waste disposal plant

in accordance with local, state, and federal regulations.[1] Do not allow the product to enter

drains or waterways.[1]

o Contaminated Clothing: Contaminated clothing should be taken off and washed before

reuse.[1]

First Aid Measures

Immediate action is crucial in the event of exposure:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1](6]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing

contaminated clothing. Seek medical attention.

[1](6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Seek medical attention.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Always show the Safety Data Sheet to the attending physician.[1]

Workflow for Handling and Disposal of 1-Bromo-3-

chloro-5-iodobenzene
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Disposal

- Arrange for Professional Disposal
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Spill Response

Exposure Response
- Follow First Aid Procedures
- Seek Medical Attention

- Evacuate Area
- Use Absorbent Material
- Report Spill

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 1-Bromo-3-chloro-5-

iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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